![molecular formula C6H9F2N B1429303 5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane CAS No. 1214875-10-1](/img/structure/B1429303.png)
5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane
Overview
Description
5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane is a chemical compound with the molecular formula C6H9F2N . It is also known as 5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride .
Synthesis Analysis
The synthesis of functionalized bicyclo[2.2.1]heptanes, such as 5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane, can be achieved through a sequential Diels Alder reaction/rearrangement sequence . This method involves an intermolecular Diels–Alder reaction using 5,5-disubstituted 1,4-bis(silyloxy)-1,3-cyclopentadienes .Molecular Structure Analysis
The InChI code for 5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane is 1S/C6H9F2N.ClH/c7-6(8)2-5-1-4(6)3-9-5;/h4-5,9H,1-3H2;1H . This indicates the presence of six carbon atoms, nine hydrogen atoms, two fluorine atoms, and one nitrogen atom in the molecule.Physical And Chemical Properties Analysis
The molecular weight of 5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane is 133.14 g/mol. As a hydrochloride, its molecular weight is 169.6 . The compound is a powder at room temperature .Scientific Research Applications
I have conducted several searches to gather information on the unique applications of 5,5-Difluoro-2-Azabicyclo[2.2.1]Heptane in various scientific research fields. However, the available information is limited and does not provide a comprehensive analysis for six to eight unique applications as requested.
The compound is mentioned in the context of synthesizing oxygenated 2-azabicyclo [2.2.1]heptanes through a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes, which indicates its potential use in creating bridged aza-bicyclic structures . This could have implications in medicinal chemistry for drug synthesis and design.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
5,5-difluoro-2-azabicyclo[2.2.1]heptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2N/c7-6(8)2-5-1-4(6)3-9-5/h4-5,9H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDUOYYMBGNRCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(C1CN2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,5-Difluoro-2-aza-bicyclo[2.2.1]heptane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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